Cas no 2229471-28-5 (4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene)

4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene is a halogenated aromatic compound featuring both bromine and chlorine substituents, along with a branched alkyl group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive bromine and chlorine atoms allows for selective functionalization, enabling further derivatization via cross-coupling or substitution reactions. The steric influence of the 2-methylpropan-2-yl group may enhance regioselectivity in certain transformations. This compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for consistent performance in synthetic applications.
4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene structure
2229471-28-5 structure
Product Name:4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
CAS No:2229471-28-5
MF:C11H14BrCl
MW:261.585861682892
CID:5769810
PubChem ID:165644855
Update Time:2025-05-28

4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
    • 2229471-28-5
    • EN300-1920772
    • 4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
    • Inchi: 1S/C11H14BrCl/c1-8-6-9(4-5-10(8)13)11(2,3)7-12/h4-6H,7H2,1-3H3
    • InChI Key: KXWZXHFBIHHYDP-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)C1C=CC(=C(C)C=1)Cl

Computed Properties

  • Exact Mass: 259.99674g/mol
  • Monoisotopic Mass: 259.99674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0Ų

4-(1-Bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1920772-0.05g
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
2229471-28-5
0.05g
$959.0 2023-09-17
Enamine
EN300-1920772-0.1g
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
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$1005.0 2023-09-17
Enamine
EN300-1920772-0.25g
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
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0.25g
$1051.0 2023-09-17
Enamine
EN300-1920772-0.5g
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
2229471-28-5
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$1097.0 2023-09-17
Enamine
EN300-1920772-1.0g
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
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$1142.0 2023-06-02
Enamine
EN300-1920772-2.5g
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
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$2240.0 2023-09-17
Enamine
EN300-1920772-5.0g
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
2229471-28-5
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$3313.0 2023-06-02
Enamine
EN300-1920772-10.0g
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
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$4914.0 2023-06-02
Enamine
EN300-1920772-1g
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
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$1142.0 2023-09-17
Enamine
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4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methylbenzene
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